molecular formula C12H12O B8522752 4-Methyl-1-phenylpent-4-en-2-yn-1-ol

4-Methyl-1-phenylpent-4-en-2-yn-1-ol

Cat. No.: B8522752
M. Wt: 172.22 g/mol
InChI Key: GTYSWXBCTOOCNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-1-phenylpent-4-en-2-yn-1-ol is a useful research compound. Its molecular formula is C12H12O and its molecular weight is 172.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H12O

Molecular Weight

172.22 g/mol

IUPAC Name

4-methyl-1-phenylpent-4-en-2-yn-1-ol

InChI

InChI=1S/C12H12O/c1-10(2)8-9-12(13)11-6-4-3-5-7-11/h3-7,12-13H,1H2,2H3

InChI Key

GTYSWXBCTOOCNV-UHFFFAOYSA-N

Canonical SMILES

CC(=C)C#CC(C1=CC=CC=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Methylbut-1-en-3-yne (3.45 g, 52.19 mmol), nBuLi (36.0 mL, 57.6 mmol) and benzaldehyde (6.642 g, 62.63 mmol) were used according to the general method mentioned above. Purification of the resulting clear yellow-brown crude product yielded the pure product as a clear yellow-brown oil (8.442 g, 49.02 mmol, 93.9%): Rf 0.72 (hexanes/Et2O, 4:1); 1H NMR (300 MHz, CDCl3) δ 7.49-7.69 (m, 2H, H-8), 7.30-7.49 (m, 3H, H-9, 10), 5.58 (d, J=6.2 Hz, 1H, H-1), 5.37 (bs, 1H, H-5), 5.28 (p, J=1.5 Hz, 1H, H-5), 2.43 (d; J=6.2 Hz, 1H, —OH), 1.93 (bs, 3H, H-10); 13C NMR (300 MHz, CDCl3) δ 140.6 (C-7), 128.6 (C-9), 128.3 (C-10), 126.6 (C-8), 126.1 (C-4), 126.6 (C-5), 87.8 (C-2/3), 87.7 (C-2/3), 64.9 (C-1), 23.3 (C-6); HRMS calcd for C12H12O (M+) 172.0888. found 172.0885.
Quantity
3.45 g
Type
reactant
Reaction Step One
Name
Quantity
36 mL
Type
reactant
Reaction Step Two
Quantity
6.642 g
Type
reactant
Reaction Step Three
Yield
93.9%

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